methyl 5-(N-(4-chlorophenyl)sulfamoyl)-3-ethyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-[(4-chlorophenyl)sulfamoyl]-5-ethyl-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C13H14ClN3O4S/c1-3-10-11(13(18)21-2)12(16-15-10)22(19,20)17-9-6-4-8(14)5-7-9/h4-7,17H,3H2,1-2H3,(H,15,16)
• InChI Key: PWCNXFIKGQSHCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)S(=O)(=O)NC2=CC=C(C=C2)Cl)C(=O)OC
• Molecular Formula: C13H14ClN3O4S
• Molecular Weight: 343.79 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of various precursors. For instance, a series of pyrazole-sulfonamide derivatives were synthesized from "1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide". The newly synthesized sulfonamides were characterized by FT-IR, 1H NMR, 13C NMR, and elemental analyses.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Methyl 5-(N-(4-chlorophenyl)sulfamoyl)-3-ethyl-1H-pyrazole-4-carboxylate has been investigated for its potential antimicrobial and anticancer properties. A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives, including compounds similar to the specified chemical, which demonstrated significant anticancer activity, surpassing that of the reference drug doxorubicin. These compounds also exhibited good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synergistic Effect with Antitumor Drugs

Another study conducted by Kletskov et al. (2018) focused on synthesizing derivatives of comenic acid containing isoxazole and isothiazole moieties. During bioassays with these derivatives in combination with the first-line antitumor drug Temobel (Temozolomid), a synergistic effect was observed, suggesting potential applications in brain tumor chemotherapy (Kletskov et al., 2018).

Structural and Molecular Studies

Research by Kamani et al. (2019) detailed the synthesis and structural analysis of a novel tolylthiopyrazol bearing a methyl group. The study provided insights into the molecular and crystal structure of similar pyrazole compounds, which could be crucial for understanding their interaction with biological targets (Kamani et al., 2019).

Anticancer Scaffolds

A study by Nimbalkar et al. (2017) synthesized pyranopyrazole derivatives, demonstrating their potential as anticancer scaffolds. This research highlighted the synthesis method's advantages, including excellent yields, mild conditions, and catalyst reusability, which are significant for pharmaceutical applications (Nimbalkar et al., 2017).

Analgesic and Anti-inflammatory Activities

Gokulan et al. (2012) synthesized derivatives of pyrazole carboxylic acid and investigated their analgesic and anti-inflammatory activities. The study identified a compound with significant activity and low ulcerogenic potential, suggesting its potential as a novel class of analgesic and anti-inflammatory agents (Gokulan et al., 2012).